Cas no 327072-95-7 (2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid)
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-2-ethoxy-benzenesulfonylamino)-benzoic acid
- 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid
- 2-[(5-bromo-2-ethoxybenzene)sulfonamido]benzoic acid
- 2-(5-bromo-2-ethoxyphenylsulfonamido)benzoic acid
- G34390
- 2-{[(5-bromo-2-ethoxyphenyl)sulfonyl]amino}benzoic acid
- CS-0218234
- AP-263/43371490
- SR-01000028830
- SR-01000028830-1
- F3202-0148
- 327072-95-7
- EN300-00426
- 2-[(5-bromo-2-ethoxyphenyl)sulfonylamino]benzoic acid
- Z45511839
- C15H14BrNO5S
- 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoicacid
- AKOS000114755
-
- Inchi: 1S/C15H14BrNO5S/c1-2-22-13-8-7-10(16)9-14(13)23(20,21)17-12-6-4-3-5-11(12)15(18)19/h3-9,17H,2H2,1H3,(H,18,19)
- InChI Key: BRJNFERKOINKQG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)S(NC1C=CC=CC=1C(=O)O)(=O)=O)OCC
Computed Properties
- Exact Mass: 398.97761Da
- Monoisotopic Mass: 398.97761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 101Ų
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-50mg |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 50mg |
¥1497.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-100mg |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 100mg |
¥1663.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-250mg |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 250mg |
¥2484.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-500mg |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 500mg |
¥4089.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-1g |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 1g |
¥6912.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-2.5g |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 2.5g |
¥13575.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-5g |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 5g |
¥20055.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288904-10g |
2-(5-Bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 95% | 10g |
¥29721.00 | 2024-08-02 | |
| Life Chemicals | F3202-0148-2μmol |
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F3202-0148-5μmol |
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid |
327072-95-7 | 90%+ | 5μmol |
$63.0 | 2023-11-21 |
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid
Introduction to 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid (CAS No. 327072-95-7)
2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 327072-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position of a phenyl ring and an ethoxy group at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery applications.
The benzoic acid moiety in the name underscores the aromatic nature of the compound, which is a common structural element in many bioactive molecules. The sulfonamido group (-SO₂NH₂) serves as a key pharmacophore, often involved in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The combination of these structural elements makes 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid a promising candidate for investigating novel pharmacological mechanisms.
In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of halogenated aromatic rings, such as the bromo group in this compound, can modulate electronic properties and influence metabolic stability, further tailoring its pharmacokinetic profile. The ethoxy substituent may also contribute to solubility and metabolic pathways, making it an interesting candidate for drug development.
Current research in medicinal chemistry increasingly focuses on designing molecules with optimized pharmacological profiles by leveraging structure-activity relationship (SAR) studies. 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid has been explored in several preclinical studies as a potential lead compound for developing new therapeutic agents. Its sulfonamide core provides a versatile platform for further derivatization, allowing researchers to fine-tune its biological activity by introducing additional functional groups or modifying existing ones.
One of the most compelling aspects of this compound is its potential application in modulating enzyme inhibition. Sulfonamides are known to interact with various enzymes by competing with natural substrates or forming stable complexes. The specific arrangement of atoms in 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid may enable it to target specific enzymes implicated in diseases such as cancer or inflammatory disorders. For instance, studies have shown that sulfonamide derivatives can inhibit kinases and other enzymes involved in cell signaling pathways, which are often dysregulated in pathological conditions.
The bromo substituent at the 5-position of the phenyl ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets due to increased lipophilicity and electronic effects. This feature may improve the compound's ability to penetrate biological membranes and reach its intended site of action. Additionally, the ethoxy group at the 2-position can influence steric hindrance and electronic distribution around the sulfonamido group, further impacting its overall pharmacological behavior.
Recent advances in computational chemistry have enabled more efficient screening and design of sulfonamide-based compounds like 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding pockets on target proteins and predict interaction energies. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.
In vitro studies have demonstrated that derivatives of this class can exhibit significant inhibitory effects on various enzymes and receptors. For example, modifications to the sulfonamido group have been shown to enhance potency against specific targets while minimizing off-target effects. Such findings underscore the importance of fine-tuning molecular structure to optimize therapeutic efficacy and safety profiles.
The role of sulfonamides in modern medicine cannot be overstated. Beyond their traditional applications in treating bacterial infections, these compounds have been repurposed for addressing emerging therapeutic challenges. The structural versatility of sulfonamides allows them to interact with a wide range of biological targets, making them valuable tools for developing treatments against complex diseases such as cancer and neurodegenerative disorders.
Future research directions may focus on exploring synthetic methodologies for generating analogs of 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid with improved pharmacokinetic properties or enhanced biological activity. Techniques such as combinatorial chemistry and high-throughput screening will likely play a crucial role in identifying novel derivatives with optimized therapeutic profiles.
The development of new pharmaceutical agents remains a cornerstone of modern medicine, driven by an increasing understanding of disease mechanisms at the molecular level. Compounds like 2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid exemplify the ongoing efforts to discover innovative treatments by leveraging advances in organic synthesis and medicinal chemistry.
327072-95-7 (2-(5-bromo-2-ethoxybenzenesulfonamido)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)